Cas no 146406-84-0 (Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,2,4,4a,8-tetrahydro-2,6,8-trimethyl-4a-(2-oxopropyl)-, (-)-)

• Product Name: Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,2,4,4a,8-tetrahydro-2,6,8-trimethyl-4a-(2-oxopropyl)-, (-)-
• CAS No: 146406-84-0
• Molecular Formula: C₁₁H₁₅N₅O₄
• Molecular Weight: 281.2679
• CID: 200018
• PubChem ID: 127007

Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,2,4,4a,8-tetrahydro-2,6,8-trimethyl-4a-(2-oxopropyl)-, (-)- Properties

Names and Identifiers

• Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,2,4,4a,8-tetrahydro-2,6,8-trimethyl-4a-(2-oxopropyl)-, (-)-
• 2,6,8-trimethyl-4a-(2-oxopropyl)-4H-pyrimido[5,4-e][1,2,4]triazine-3,5,7-trione
• Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,2,4,4a,8-tetrahydro-2,6,8-trimethyl-4a-(2-oxop...
• 2,4a,8-Tetrahydro-2,6,8-trimethy-4a-(2-oxopropyl)pyrimido [5,4-e]-1,2,4-triazine-3,5,7(6H)-trione
• AC1L2RB3
• LS-136361
• NCI60_021143
• NSC660427
• NSC-660427
• Pyrimido(5,4-e)-1,2,4-triazine-3,5,7(6H)-trione, 2,4,4a,8-tetrahydro-4a-(2-oxopropyl)-2,6,8-trimethyl-
• Pyrizinostatin
• 2,4,4a,8-tetrahydro-2,6,8-trimethyl-4a-(2-oxopropyl)pyrimido(5,4-e)-1,2,4-triazine-3,5,7(6H)-trione
• 2,6,8-Trimethyl-4a-(2-oxopropyl)-2,4,4a,8-tetrahydropyrimido[5,4-e][1,2,4]triazine-3,5,7(6H)-trione
• CHEMBL1988357
• 2,4,4a,8-Tetrahydro-2,6, 8-trimethy-4a-(2-oxopropyl)pyrimido {[5,4-e]-1,2,4-triazine-3,5,} 7(6H)-trione
• DTXSID40932831
• 3-Hydroxy-2,6,8-trimethyl-4a-(2-oxopropyl)-2,8-dihydropyrimido[5,4-e][1,2,4]triazine-5,7(4aH,6H)-dione
• 4a-acetonyl-2,6,8-trimethyl-4H-pyrimido[5,4-e][1,2,4]triazine-3,5,7-trione
• 146406-84-0

• InChIKey： HUZNODILVCXFIG-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H15N5O4/c1-6(17)5-11-7(13-16(4)9(19)12-11)14(2)10(20)15(3)8(11)18/h5H2,1-4H3,(H,12,19)
• SMILES： CC(CC12C(=O)N(C)C(=O)N(C)C1=NN(C(N2)=O)C)=O

Computed Properties

• Exact Mass: 281.11255
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 281.11240398g/mol
• Heavy Atom Count: 20
• Complexity: 557
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.8
• Topological Polar Surface Area: 102Ų

Experimental Properties

• PSA: 102.39